(9H-Fluoren-9-yl)methyl (6-(bis(4-methoxyphenyl)(phenyl)methoxy)-5-(hydroxymethyl)hexyl)carbamate
CAS No.: 147190-32-7
Cat. No.: VC20758229
Molecular Formula: C43H45NO6
Molecular Weight: 671.8 g/mol
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CAS No. | 147190-32-7 |
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Molecular Formula | C43H45NO6 |
Molecular Weight | 671.8 g/mol |
IUPAC Name | 9H-fluoren-9-ylmethyl N-[5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-6-hydroxyhexyl]carbamate |
Standard InChI | InChI=1S/C43H45NO6/c1-47-35-23-19-33(20-24-35)43(32-13-4-3-5-14-32,34-21-25-36(48-2)26-22-34)50-29-31(28-45)12-10-11-27-44-42(46)49-30-41-39-17-8-6-15-37(39)38-16-7-9-18-40(38)41/h3-9,13-26,31,41,45H,10-12,27-30H2,1-2H3,(H,44,46) |
Standard InChI Key | IJJDBZXVQQQARK-UHFFFAOYSA-N |
SMILES | COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OCC(CCCCNC(=O)OCC4C5=CC=CC=C5C6=CC=CC=C46)CO |
Canonical SMILES | COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OCC(CCCCNC(=O)OCC4C5=CC=CC=C5C6=CC=CC=C46)CO |
What is (9H-Fluoren-9-yl)methyl (6-(bis(4-methoxyphenyl)(phenyl)methoxy)-5-(hydroxymethyl)hexyl)carbamate?
(9H-Fluoren-9-yl)methyl (6-(bis(4-methoxyphenyl)(phenyl)methoxy)-5-(hydroxymethyl)hexyl)carbamate is an organic compound with the CAS number 147190-32-7 . It has a molecular weight of 671.82 .
Synonyms:
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Carbamic acid, [6-[bis(4-methoxyphenyl)phenylmethoxy]-5-(hydroxymethyl)hexyl]-, 9H-fluoren-9-ylmethyl ester
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(9H-Fluoren-9-yl)methyl 5-((bis(4-Methoxyphenyl)(phenyl)Methoxy)Methyl)-6-hydroxyhexylcarbamate
SMILES Code: O=C(OCC1C2=C(C3=C1C=CC=C3)C=CC=C2)NCCCCC(CO)COC(C4=CC=C(OC)C=C4)(C5=CC=C(OC)C=C5)C6=CC=CC=C6
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Related Compounds
9-Fluorenone, CAS No. 486-25-9, is a related compound with the molecular formula C13H8O . It is used in light emitting devices .
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